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Compound of Interest

Compound Name: 4-Methoxyglucobrassicin

Cat. No.: B1195760

An In-depth Technical Guide to 4-
Methoxyglucobrassicin

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals, offering detailed information on 4-Methoxyglucobrassicin, an
indole glucosinolate found in cruciferous vegetables. The document covers its nomenclature,
physicochemical properties, biosynthetic and metabolic pathways, and analytical
methodologies.

Nomenclature and Synonyms

4-Methoxyglucobrassicin is a naturally occurring secondary metabolite belonging to the
glucosinolate family.[1] It is structurally characterized as a derivative of glucobrassicin with a
methoxy group at the 4-position of the indole ring.[2] A comprehensive list of its synonyms,
alternative names, and chemical identifiers has been compiled to aid in literature searches and
database inquiries.

Table 1: Synonyms and Identifiers for 4-Methoxyglucobrassicin
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Type Identifier Source
Common Name 4-Methoxyglucobrassicin
Abbreviation 4-MOIMG [2]

) 4-methoxy-3-indolylmethyl
Systematic Name ] [2]
glucosinolate

[(2S,3R,4S,55,6R)-3,4,5-
trihydroxy-6-
hydroxymethyl)oxan-2-yl

IUPAC Name (hydroxy ) _y] (2]
(12)-2-(4-methoxy-1H-indol-3-

yl)-N-
sulfooxyethanimidothioate

CAS Registry No. 83327-21-3

PubChem CID 9576738, 656563, 6122984 [2]
ChEBI ID CHEBI:1890

KEGG ID C08423

Other Synonyms 4-Moimg

4-methoxyindol-3-
[2]

ylmethylglucosinolate

(4-Methoxy-3-

indolylmethyl)glucosinolate

[1]

B-D-Glucopyranose, 1-thio-, 1-
[4-methoxy-N-(sulfooxy)-1H- [1]

indole-3-ethanimidate]

Physicochemical Properties

The fundamental physicochemical properties of 4-Methoxyglucobrassicin are summarized
below. This data is crucial for analytical method development, solubility studies, and
understanding its behavior in biological systems.
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Table 2: Physicochemical Data for 4-Methoxyglucobrassicin

Property Value Source
Molecular Formula C17H22N2010S2 [2]
Molecular Weight 478.49 g/mol

Exact Mass 478.07158725 Da

InChikey IIAGSABLXRZUSE- (1]

UFRBAHOGSA-N

COC1=CC=CC2=C1C(=CN2)
CC(=NOS(=0)

SMILES 1]
(=0)0)S[C@H]3--INVALID-

LINK--CO)0)0)O

Topological Polar Surface Area 225 A2

- Soluble in water and polar
Solubility _ [1]
organic solvents.

Biosynthesis and Metabolism

Glucosinolates are synthesized from amino acids.[3] The indole glucosinolates, including 4-
Methoxyglucobrassicin, are derived from tryptophan.[3][4] The biosynthesis is a multi-step
process involving chain elongation, formation of the core glucosinolate structure, and
subsequent side-chain modifications.[5][6]

The core pathway begins with the conversion of tryptophan to indole-3-acetaldoxime (IAOx), a
key branching point for indole-alkaloid and indole-glucosinolate synthesis.[7] This is followed by
a series of enzymatic reactions involving cytochrome P450 enzymes, glutathione S-
transferase, and others, leading to the formation of the parent indole glucosinolate,
glucobrassicin.[8] 4-Methoxyglucobrassicin is then formed through a secondary modification
of the glucobrassicin side chain.[8]

Upon tissue damage in plants, the enzyme myrosinase hydrolyzes glucosinolates into various
bioactive compounds, including isothiocyanates, nitriles, and thiocyanates.[9][10]
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Fig. 1: Simplified biosynthetic pathway of 4-Methoxyglucobrassicin from Tryptophan.

Upon plant cell disruption, myrosinase action on 4-Methoxyglucobrassicin is expected to
release an unstable isothiocyanate, which then rearranges to form other bioactive molecules.
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Fig. 2: General pathway for myrosinase-catalyzed hydrolysis of glucosinolates.

Quantitative Data
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The concentration of 4-Methoxyglucobrassicin varies significantly among different species
and cultivars of Brassicaceae. Recent studies have quantified its presence in various plants,
highlighting its role as a potential chemotaxonomic marker.

Table 3: Concentration of 4-Methoxyglucobrassicin in Korean Rapeseed Cultivars

Total Indole 4-
. . Percentage of Total
Cultivar Glucosinolates Methoxyglucobras
. Indoles (%)

(nmollg DW) sicin (umol/g DW)
Tamla 1.11 0.28 25.2
Mokpo68 1.34 0.33 24.6
Youngsan 1.54 0.38 24.7
Tammi 1.32 0.33 25.0
Hanla 1.25 0.31 24.8
Naehan 1.16 0.29 25.0
Sunmang 1.09 0.27 24.8

Data adapted from a study on Korean rapeseed cultivars. The analysis identified four indole
glucosinolates (IGSLs): 4-methoxyglucobrassicin, 4-hydroxyglucobrassicin,
neoglucobrassicin, and glucobrassicin.[6]

Experimental Protocols

The accurate quantification and identification of 4-Methoxyglucobrassicin require robust
analytical methods. Liquid chromatography coupled with mass spectrometry (LC-MS) is the
predominant technique.

This protocol outlines a common method for extracting glucosinolates for subsequent analysis.
[11]

o Sample Preparation: Freeze-dry plant material (e.g., roots, leaves) and grind to a fine
powder.
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» Extraction: Weigh approximately 100 mg of homogenized tissue into a 2 mL tube. Add 1 mL
of 70% methanol (MeOH).

e Heating: Heat the mixture at 70 °C for 30 minutes in a water bath to inactivate myrosinase.
o Centrifugation: Centrifuge the samples at 13,000 rpm for 10 minutes.

o Collection: Transfer the supernatant to a new tube.

o Re-extraction: Add another 1 mL of 70% MeOH to the pellet, vortex, and centrifuge again.
e Pooling: Combine the supernatants. The resulting extract is ready for LC-MS analysis.

This method allows for the sensitive and selective quantification of 4-Methoxyglucobrassicin
without the need for a desulfation step.[12]

o Chromatographic System: A reversed-phase liquid chromatography system.

e Column: Synergi 4 um Fusion-RP (250 x 2 mm) or equivalent C18 column.[12]

» Mobile Phase A: Water with 0.1% formic acid.

» Mobile Phase B: Acetonitrile with 0.1% formic acid.

o Gradient: A typical gradient runs from 5% to 95% B over approximately 20-30 minutes.[11]
e Column Temperature: 40 °C.[11]

o Mass Spectrometer: A triple quadrupole (QqQ) or Q-Trap mass spectrometer operating in
negative electrospray ionization (ESI) mode.

» Detection: Multiple Reaction Monitoring (MRM) is used for quantification. For most
glucosinolates, a characteristic transition is the precursor molecular ion [M-H]~ fragmenting
to the sulfate ion at m/z 97 (HSOa47).[13]

o Precursor lon for 4-Methoxyglucobrassicin: m/z 477.06[2][13]

o Product lon for Quantification: m/z 97.00
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Fig. 3: General experimental workflow for the analysis of 4-Methoxyglucobrassicin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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